1-(Benzyloxy)-2-fluoro-3-methylbenzene
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Overview
Description
1-(Benzyloxy)-2-fluoro-3-methylbenzene, also known as 1-benzyloxy-2-fluoro-3-methylbenzene, is an organic compound with the molecular formula C10H11FO. It is a colorless liquid with a sweet, aromatic odor and is used in various applications such as organic synthesis and pharmaceuticals. This compound is an important intermediate in the synthesis of various pharmaceuticals, such as antibiotics and anti-inflammatory drugs. It is also used in the synthesis of new materials, particularly those related to nanotechnology.
Mechanism of Action
Target of Action
Similar compounds have been found to target egfr-tk (epidermal growth factor receptor-tyrosine kinase), a protein that plays a crucial role in cell proliferation and survival .
Mode of Action
Benzylic compounds are known to undergo reactions such as free radical bromination and nucleophilic substitution . In these reactions, the benzylic position is particularly reactive due to the adjacent aromatic ring, which allows for resonance stabilization of the benzylic carbocation .
Biochemical Pathways
For instance, some drugs inhibit or enhance the function of specific enzymes, altering the course of biochemical reactions within the cell .
Pharmacokinetics
The pharmacokinetics of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
The general result of drug action at the molecular level often involves the modulation of cellular processes, such as signal transduction or gene expression, leading to changes in cell behavior .
Action Environment
The action of 1-(Benzyloxy)-2-fluoro-3-methylbenzene, like all drugs, can be influenced by various environmental factors. These can include the physiological environment within the body (such as pH, temperature, and the presence of other molecules) and external factors (such as diet and lifestyle). Understanding these influences is crucial for predicting a drug’s efficacy and potential side effects .
Advantages and Limitations for Lab Experiments
1-(Benzyloxy)-2-fluoro-3-methylbenzene has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is that it is relatively easy to synthesize, making it a suitable starting material for a variety of different experiments. Additionally, it is relatively stable and has a low toxicity, making it safe to handle in the laboratory. However, it is also relatively expensive and has a low solubility in water, making it difficult to use in certain experiments.
Future Directions
1-(Benzyloxy)-2-fluoro-3-methylbenzene has a number of potential future directions in scientific research. These include the further exploration of its potential applications in the synthesis of pharmaceuticals and other materials, as well as its potential use in the development of new nanomaterials. Additionally, further research could be conducted into its biochemical and physiological effects, as well as its potential toxicity and environmental impact.
Synthesis Methods
1-(Benzyloxy)-2-fluoro-3-methylbenzene is typically synthesized through a reaction between benzyl chloride and 2-fluoro-3-methylbenzene. This reaction is catalyzed by a strong base such as sodium hydroxide or potassium hydroxide, and is typically carried out at temperatures ranging from 40-80°C. The reaction produces a mixture of the desired this compound and byproducts of the reaction. The byproducts can be separated from the desired product by distillation and other purification methods.
Scientific Research Applications
1-(Benzyloxy)-2-fluoro-3-methylbenzene has been used in a variety of scientific research applications. It has been used as a precursor in the synthesis of various antibiotics and anti-inflammatory drugs. It has also been used in the synthesis of new materials, particularly those related to nanotechnology. Additionally, it has been used as a starting material in the synthesis of various other compounds, such as dyes, fragrances, and pharmaceuticals.
properties
IUPAC Name |
2-fluoro-1-methyl-3-phenylmethoxybenzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13FO/c1-11-6-5-9-13(14(11)15)16-10-12-7-3-2-4-8-12/h2-9H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZFAEMPUDKMOBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC2=CC=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13FO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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